Cas no 1428371-41-8 (2-fluoro-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide)
2-fluoro-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide
- VU0548468-1
- AKOS024556320
- F6415-1413
- 2-fluoro-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)benzenesulfonamide
- 2-fluoro-N-[(furan-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide
- 1428371-41-8
- 2-fluoro-N-(furan-3-ylmethyl)-N-(2-thiophen-2-ylethyl)benzenesulfonamide
-
- Inchi: 1S/C17H16FNO3S2/c18-16-5-1-2-6-17(16)24(20,21)19(12-14-8-10-22-13-14)9-7-15-4-3-11-23-15/h1-6,8,10-11,13H,7,9,12H2
- InChI Key: CFYXLHIDCMISCT-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1F)(N(CC1=COC=C1)CCC1=CC=CS1)(=O)=O
Computed Properties
- Exact Mass: 365.05556388g/mol
- Monoisotopic Mass: 365.05556388g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 497
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 87.1Ų
2-fluoro-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6415-1413-2μmol |
2-fluoro-N-[(furan-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide |
1428371-41-8 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6415-1413-5μmol |
2-fluoro-N-[(furan-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide |
1428371-41-8 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6415-1413-10μmol |
2-fluoro-N-[(furan-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide |
1428371-41-8 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6415-1413-20μmol |
2-fluoro-N-[(furan-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide |
1428371-41-8 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6415-1413-1mg |
2-fluoro-N-[(furan-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide |
1428371-41-8 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6415-1413-2mg |
2-fluoro-N-[(furan-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide |
1428371-41-8 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6415-1413-3mg |
2-fluoro-N-[(furan-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide |
1428371-41-8 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6415-1413-4mg |
2-fluoro-N-[(furan-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide |
1428371-41-8 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6415-1413-5mg |
2-fluoro-N-[(furan-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide |
1428371-41-8 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6415-1413-10mg |
2-fluoro-N-[(furan-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]benzene-1-sulfonamide |
1428371-41-8 | 10mg |
$79.0 | 2023-09-09 |
2-fluoro-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 2-fluoro-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide
Introduction to 2-fluoro-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide (CAS No. 1428371-41-8)
2-fluoro-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide, identified by the CAS number 1428371-41-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple heterocyclic aromatic systems, including fluoro, furan, and thiophene moieties, which contribute to its unique chemical properties and potential biological activities.
The structural framework of this compound incorporates a benzenesulfonamide core, which is a well-established pharmacophore in drug design. The benzenesulfonamide group is known for its ability to modulate biological pathways by interacting with specific target proteins and enzymes. In particular, the sulfonamide moiety has been extensively studied for its role in enhancing binding affinity and selectivity in drug candidates. The introduction of a fluoro substituent at the para position of the benzene ring further enhances the metabolic stability and lipophilicity of the molecule, making it a promising candidate for further pharmacological exploration.
The presence of furan-3-yl and thiophen-2-yl groups in this compound adds an additional layer of complexity and functionality. These heterocyclic units are known for their ability to engage in π-stacking interactions and hydrogen bonding, which can influence both the solubility and bioavailability of the molecule. Furthermore, the combination of these aromatic systems has been shown to exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. These attributes make 2-fluoro-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide a compelling subject for further research in drug discovery.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with potential biological targets. Studies using molecular docking simulations have suggested that this molecule may interact with enzymes involved in signal transduction pathways, such as kinases and phosphodiesterases. These interactions could potentially lead to therapeutic effects by modulating key cellular processes. Additionally, the fluoro substituent is known to enhance binding affinity through fluorine bonding, a non-covalent interaction that has been increasingly recognized for its importance in drug design.
The synthesis of 2-fluoro-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluoro group necessitates specialized synthetic techniques, such as halogenation followed by nucleophilic substitution, to achieve regioselectivity. Similarly, the incorporation of the furan and thiophene moieties requires careful consideration to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision.
In terms of biological evaluation, preliminary studies have shown that derivatives of this compound exhibit promising activity against various disease models. For instance, researchers have observed inhibitory effects on enzymes associated with inflammation and cancer progression. The exact mechanisms by which these effects are mediated are still under investigation but are likely related to the compound's ability to modulate target protein function. Further preclinical studies are needed to elucidate these mechanisms and assess the therapeutic potential of 2-fluoro-N-(furan-3-yl)methyl-N-2-(thiophen-2-yliethylbenzene)-1-sulfonamide.
The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development due to their diverse biological activities and favorable pharmacokinetic properties. Compounds like 1428371-41-8 exemplify this trend by incorporating multiple functional groups that can enhance both potency and selectivity. As research continues to uncover new applications for these molecules, it is likely that more derivatives will be synthesized and evaluated for their therapeutic potential.
Future directions in the study of 2-fluoro-N-(furan-3-yli)methyl-N'-2-(thiophen)-2-yliethylbenzene sulfonamide may include exploring its potential as an intermediate in larger synthetic schemes or as a lead compound for structure-based drug design. The integration of machine learning algorithms into virtual screening processes could accelerate the identification of novel derivatives with enhanced biological activity. Additionally, interdisciplinary approaches combining organic chemistry with computational biology will be crucial in deciphering the complex interactions between these molecules and their biological targets.
In conclusion, 1428371 - 41 - 8 represents a significant advancement in pharmaceutical chemistry due to its intricate structure and potential biological applications. The combination of fluoro-, furan-, and thiophene-based moieties provides a rich scaffold for further exploration in drug discovery. As research progresses, 1428371 - 41 - 8 is poised to play a pivotal role in developing new therapeutic strategies across various medical conditions.
1428371-41-8 (2-fluoro-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)